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Compound of Interest

Compound Name: Cyclododecylamine

Cat. No.: B073247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

cyclododecylamine, specifically its melting and boiling points. The information contained

herein is intended to support research, development, and quality control activities where this

compound is utilized.

Core Physical Properties of Cyclododecylamine
Cyclododecylamine is a primary amine attached to a twelve-carbon ring. Its physical state at

ambient temperature is a solid, transitioning to a clear, slightly yellow liquid upon melting.

Understanding its melting and boiling points is crucial for its handling, purification, and

application in various chemical syntheses.

Quantitative Data Summary
The experimentally determined and calculated physical properties of cyclododecylamine are

summarized in the table below for easy reference and comparison.
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Property Value Conditions

Melting Point 27-29 °C (lit.)

Boiling Point 122-124 °C at 7 mm Hg (lit.)

Molecular Formula C12H25N

Molecular Weight 183.33 g/mol

Density 0.9093 g/cm³ (rough estimate)

Refractive Index 1.487-1.489

Flash Point >110 °C (>230 °F)

Experimental Protocols
The following sections detail the standard methodologies for the determination of the melting

and boiling points of cyclododecylamine. These protocols are based on established

laboratory techniques for organic compounds.

Melting Point Determination
The melting point of cyclododecylamine can be accurately determined using the capillary

method with a calibrated melting point apparatus.[1][2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:
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Sample Preparation: A small sample of cyclododecylamine is finely powdered using a

mortar and pestle to ensure uniform heat distribution.[3][4]

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then tapped gently to pack the solid to a height of 2-3 mm.[1][4]

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus. The thermometer is inserted into its designated holder.

Initial Rapid Heating: The apparatus is heated rapidly to determine an approximate melting

range. This allows for a more precise measurement in subsequent trials.

Accurate Determination: A fresh sample is prepared and the apparatus is heated to a

temperature approximately 10-15 °C below the estimated melting point. The heating rate is

then reduced to 1-2 °C per minute.[1]

Observation and Recording: The temperature at which the first drop of liquid appears (T1)

and the temperature at which the entire sample becomes a clear liquid (T2) are recorded.

The melting point is reported as the range T1-T2.[1][5] For a pure substance, this range is

typically narrow (0.5-1 °C).[1]

Boiling Point Determination (Reduced Pressure)
Due to the relatively high boiling point of cyclododecylamine at atmospheric pressure,

distillation under reduced pressure is the preferred method for its purification and boiling point

determination to prevent decomposition. The micro-boiling point method is suitable for this

purpose.

Apparatus:

Thiele tube or a similar heating bath

Small test tube

Capillary tube (sealed at one end)

Thermometer (calibrated)
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Vacuum source and manometer

Heating source (e.g., Bunsen burner or heating mantle)

Procedure:

Sample Preparation: A small amount (a few milliliters) of liquid cyclododecylamine is placed

into the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed in the test tube with the

open end downwards.

Apparatus Assembly: The test tube is attached to a thermometer and placed in the Thiele

tube containing a high-boiling point liquid (e.g., mineral oil).

Pressure Reduction: The system is connected to a vacuum source, and the pressure is

reduced to the desired level (e.g., 7 mm Hg), as measured by a manometer.

Heating: The Thiele tube is gently and uniformly heated.

Observation: As the liquid heats, a stream of bubbles will emerge from the inverted capillary

tube. The heating is continued until a rapid and continuous stream of bubbles is observed.

Cooling and Recording: The heating is then discontinued. The temperature at which the

liquid just begins to enter the capillary tube is recorded as the boiling point at that specific

reduced pressure.[6]

Logical Workflow and Relationships
The following diagrams illustrate the logical workflow for determining the physical properties of

cyclododecylamine and the relationship between purity and melting point.
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Physical Property Determination Workflow
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Caption: Workflow for determining the physical properties of cyclododecylamine.
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Caption: Relationship between the purity of cyclododecylamine and its melting point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chem.ucalgary.ca [chem.ucalgary.ca]

2. westlab.com [westlab.com]

3. scribd.com [scribd.com]

4. byjus.com [byjus.com]

5. jan.ucc.nau.edu [jan.ucc.nau.edu]

6. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
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[https://www.benchchem.com/product/b073247#physical-properties-of-cyclododecylamine-
melting-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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